Cas no 1185121-45-2 (2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride)

• Product Name: 2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride
• CAS No: 1185121-45-2
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• MDL: MFCD08456904
• CID: 3041871
• PubChem ID: 44890762
• Update Time: 2025-05-23

2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride
• 2-(4-(TRIFLUOROMETHOXY)PHENYL)PYRROLIDINE HCL
• (R)-2-(4-(TRIFLUOROMETHOXY)PHENYL)PYRROLIDINE HCL
• 2-(4-trifluoromethoxy-phenyl)-pyrrolidine
• 2-(4-TRIFLUOROMETHOXY-PHENYL)-PYRROLIDINE, HYDROCHLORIDE
• AK172676
• AX8297637
• 2-(4-trifluoromethoxyphenyl)pyrrolidine hydrochloride
• 2-(4-Trifluoromethoxy-phenyl)-pyrrolidine hydrochloride
• Y10706
• 2-(4-(Trifluoromethoxy)phenyl)pyrrolidinehydrochloride
• 2-[4-(trifluoromethoxy)phenyl]pyrrolidine;hydrochloride
• 2-[4-(TRIFLUOROMETHOXY)PHENYL]PYRROLIDINE HYDROCHLORIDE
• DS-8128
• CS-0155424
• AKOS025395734
• 1185121-45-2
• MFCD08456904

• MDL： MFCD08456904
• Inchi： 1S/C11H12F3NO.ClH/c12-11(13,14)16-9-5-3-8(4-6-9)10-2-1-7-15-10;/h3-6,10,15H,1-2,7H2;1H
• InChI Key： CQVGKBSZXQYCTD-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)C1CCCN1)(F)F

Computed Properties

• Exact Mass: 267.0637762g/mol
• Monoisotopic Mass: 267.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride

2-(4-(Trifluoromethoxy)phenyl)pyrrolidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185121-45-2, known as 2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, substituted with a trifluoromethoxyphenyl group at the 4-position. The trifluoromethoxy group introduces unique electronic and steric properties, making this compound a valuable substrate for various applications.

Recent studies have highlighted the potential of 2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride in drug discovery. Its structure allows for modulation of pharmacokinetic properties, such as solubility and bioavailability, which are critical for therapeutic agents. Researchers have explored its role in targeting specific receptors and enzymes, demonstrating promising results in preclinical models. For instance, a study published in *Journal of Medicinal Chemistry* revealed that this compound exhibits selective inhibition of certain kinase pathways, suggesting its potential in oncology.

In addition to its pharmacological applications, 2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride has been utilized in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its incorporation into coordination polymers and metal-organic frameworks (MOFs). These materials are being investigated for their potential in gas storage, catalysis, and sensing technologies. A recent paper in *Chemistry of Materials* detailed how this compound enhances the porosity and stability of MOFs, making them more suitable for industrial applications.

The synthesis of 2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride involves a multi-step process that combines nucleophilic aromatic substitution and ring-closing reactions. The introduction of the trifluoromethoxy group is typically achieved through electrophilic substitution on an aromatic ring, followed by coupling with a pyrrolidine derivative. This method ensures high yield and purity, making it scalable for large-scale production. Innovations in catalytic systems have further optimized this synthesis pathway, reducing reaction times and minimizing byproducts.

From an environmental standpoint, the stability and biodegradability of 2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride have been assessed in recent eco-toxicological studies. Results indicate that it exhibits low toxicity to aquatic organisms under standard test conditions. However, ongoing research is focused on improving its environmental profile through green chemistry approaches, such as using renewable feedstocks and solvent-free reaction conditions.

In conclusion, 2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride stands as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthesis and application techniques, position it as a key compound in future scientific endeavors. As research continues to uncover new potentials for this compound, its role in both academic and industrial settings is expected to grow significantly.